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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844

Researchers and drug development professionals require immediate and precise safety
information when handling chemical compounds. This guide provides essential safety and
logistical protocols for the handling of Aviglycine hydrochloride, ensuring the well-being of
laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)

Aviglycine hydrochloride is classified as a hazardous substance and requires careful
handling to avoid adverse health effects. It can cause skin irritation, serious eye damage, and
respiratory irritation.[1][2] Prolonged or repeated exposure may lead to organ damage, and it is
suspected of damaging fertility or the unborn child.[3]

To mitigate these risks, the following personal protective equipment is mandatory when
handling Aviglycine hydrochloride:
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PPE Category Specific Requirements Rationale

Chemical-resistant gloves )
To prevent skin contact and

Hand Protection (e.g., nitrile rubber, butyl o
irritation.[1][2]

rubber, polychloroprene).[4]

o To protect against serious eye
) Safety glasses with side
Eye Protection ) ] damage from splashes or dust.
shields or chemical goggles.[4] (2]

Laboratory coat or overalls. A o
_ _ To prevent contamination of
Body Protection PVC apron is also )
personal clothing.
recommended.[4]

Use in a well-ventilated area. A
) ) dust mask (e.g., N95) should To prevent respiratory tract
Respiratory Protection ] o o
be used if dust generation is irritation.[2]

unavoidable.[5]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Aviglycine hydrochloride is crucial for maintaining a safe
laboratory environment.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
e The container should be clearly labeled.[4]

» Store in a tightly closed, suitable container (e.g., polyethylene or polypropylene) in a
designated area at -20°C for long-term stability.[4][6]

e Aqueous solutions are not recommended for storage for more than one day.[6]
2. Handling and Preparation of Solutions:

« All handling of solid Aviglycine hydrochloride should be performed in a well-ventilated
area, preferably a chemical fume hood, to minimize inhalation exposure.
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Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

Use dry, clean utensils for weighing and transferring the solid material to avoid dust
generation.[4]

When preparing aqueous solutions, slowly add the solid to the buffer (e.g., PBS, pH 7.2) to
dissolve. The solubility in PBS (pH 7.2) is approximately 10 mg/mL.[6]

. Spill Management:

Minor Spills:

o Remove all ignition sources.[4]

o Clean up spills immediately.[4]

o Use dry clean-up procedures; do not use water to clean up the solid material as it may
create a slip hazard and spread contamination.[4]

o Place the spilled material into a suitable, labeled container for waste disposal.[4]

Major Spills:

o Evacuate the area and alert emergency responders.[4]

o Wear appropriate PPE, including respiratory protection, before re-entering the area.[4]

. First Aid Measures:

After eye contact: Immediately rinse with running water for several minutes and consult a
doctor.[2]

After skin contact: Immediately wash with water and soap and rinse thoroughly. Remove
contaminated clothing.[2]

After inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[2]

[4]
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o After swallowing: If symptoms persist, consult a doctor.[2]
Disposal Plan
Aviglycine hydrochloride and its container must be disposed of as hazardous waste.[4]

» Solid Waste: Collect all solid waste, including contaminated PPE (gloves, etc.), in a clearly
labeled hazardous waste container.

 Liquid Waste: Aqueous solutions of Aviglycine hydrochloride should be collected in a
designated, labeled container for hazardous liquid waste. Do not pour down the drain.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Handling Aviglycine Hydrochloride
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Figure 1. Standard Operating Procedure for Aviglycine Hydrochloride

Click to download full resolution via product page

Caption: Workflow for handling Aviglycine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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